1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide

• CAS No.: 1054552-15-6
• Molecular Formula: C6H8BrN3S
• Molecular Weight: 234.12 g/mol
• IUPAC Name: imidazo[2,1-b][1,3]thiazol-6-ylmethanamine;hydrobromide
• InChI: InChI=1S/C6H7N3S.BrH/c7-3-5-4-9-1-2-10-6(9)8-5;/h1-2,4H,3,7H2;1H
• InChI Key: GQIBGHSAVYRMNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=CN21)CN.Br

Description

1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide is a heterocyclic organic compound comprising an imidazo[2,1-b][1,3]thiazole core substituted with an aminomethyl group at position 6, stabilized as a hydrobromide salt. The molecular formula of the free base is C₆H₇N₃S, with a molecular weight of 153.20 g/mol . Its hydrobromide form enhances solubility and stability, making it suitable for pharmaceutical research. The compound is synthesized via nucleophilic substitution or condensation reactions involving brominated intermediates, as evidenced by protocols in imidazo-thiazole chemistry .

Key physicochemical properties include:

• Density: 1.552 g/cm³ (calculated)
• Refractive Index: 1.791 (calculated)
• Safety Profile: Classified as an irritant .

Preparation Methods

General Synthetic Strategy

Research Data and Analytical Results

Spectroscopic Characterization

The synthesized 1-Imidazo[2,1-b]thiazol-6-ylmethanamine hydrobromide is characterized by:

Technique	Key Observations
IR Spectroscopy	N-H stretching bands (~3500 cm⁻¹), C-N and C-S characteristic vibrations
NMR Spectroscopy	^1H NMR signals corresponding to methanamine protons and heterocyclic protons; ^13C NMR confirms ring carbons
Mass Spectrometry	Molecular ion peak matching molecular weight 234.12 g/mol (C6H8BrN3S)

Physical Properties

Property	Value
Molecular Formula	C6H8BrN3S
Molecular Weight	234.12 g/mol
Melting Point	Typically crystalline solid; exact mp varies with purity
Solubility	Soluble in polar solvents; hydrobromide salt form enhances aqueous solubility

Summary Table of Preparation Methods

Reference	Starting Materials	Key Reaction Conditions	Yield (%)	Notes
PMC7240968	Ethyl bromopyruvate, thiourea, phenacyl bromides	Ethanol reflux, LiOH hydrolysis	High (70-90%)	Well-established route for imidazo-thiazole core
PMC7112121	Thiazolium bromides, hydrazine hydrate	Reflux in ethanol, benzene reflux for cyclization	Moderate to high	Enables diverse substitution patterns
J Res Pharm 2024	Hydrazinecarbothioamide derivatives	Reflux in ethanol, isothiocyanate addition	60-90%	Focus on bioactive derivatives
ChemicalBook	Aminomethyl bromide, HBr treatment	Salt formation under controlled conditions	High	Provides hydrobromide salt for stability

Chemical Reactions Analysis

Alternative Methods

• Microwave-assisted synthesis : Catalyst-free protocols using water-isopropanol mixtures under microwave irradiation for efficient cyclization and purification .

• One-pot multicomponent reactions : Addition of propargylamine to isothiocyanates followed by copper-catalyzed cyclization and oxidative coupling .

Key Transformations

Reaction Type	Reagents/Conditions	Outcome
Cyclization	Ethanol, reflux, α-bromoketones	Formation of imidazo-thiazole ring system .
Methanamine side chain	Mercaptoacetic acid, benzene, Dean-Stark trap, reflux	Introduction of methanamine group via substitution .
Hydrobromide salt formation	Hydrobromic acid	Protonation of amine to stabilize the compound .
Oxidative coupling	Hypervalent iodine reagents (e.g., PIDA), Cu(II) catalyst	Intramolecular coupling to form thiazoline derivatives .

Biological Interactions

The compound’s methanamine group enables interactions with biological targets, influencing its reactivity in biochemical systems:

• Protein aggregation modulation : Derivatives show potential in inhibiting α-synuclein aggregation, a hallmark of Parkinson’s disease .

• Anticancer activity : Structural analogs exhibit apoptosis induction in breast cancer cells (MDA-MB-231) via G0/G1 phase arrest .

Comparison with Analogues

Compound	Key Difference	Reactivity/Activity
Imidazo[2,1-b]thiazol-6-methylamine	Methyl group instead of methanamine	Reduced nucleophilicity, altered solubility.
(Imidazo[2,1-b]thiazol-6-ylmethyl)amine dihydrochloride	Dihydrochloride salt	Enhanced solubility, increased stability.
2-Aminoimidazo[2,1-b]thiazole	Lacks methanamine side chain	Different binding affinity, reduced bioavailability.

Research Findings

• Yields and Purity : Conventional methods achieve yields up to 54% under optimized conditions , while microwave-assisted protocols improve efficiency with >95% purity .

• Structural Variability : Substitution patterns (e.g., bromophenyl groups) significantly influence biological activity, as seen in antiviral and anticancer studies .

• Mechanistic Insights : The methanamine group participates in hydrogen bonding and nucleophilic substitution, critical for its role in protein aggregation and enzyme inhibition .

This compound’s synthesis and reactivity highlight its versatility in organic and medicinal chemistry, with applications spanning drug discovery and biochemical research.

Scientific Research Applications

1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the development of new drugs.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, leading to various biochemical effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural and Functional Group Comparisons

Compound Name	Core Structure	Substituents/Modifications	Key Properties/Applications	References
1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide	Imidazo[2,1-b][1,3]thiazole	-CH₂NH₂ (hydrobromide salt)	Anticancer, antimicrobial research
3-(Imidazo[2,1-b]thiazol-6-yl)-2H-chromen-2-one	Imidazo[2,1-b]thiazole fused with coumarin	Coumarin at position 3	Targets HSP90, abrogates tumor growth
5-Bromo-3-[6-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-1H-indole	Imidazo[2,1-b][1,3,4]thiadiazole	Bromoindole and benzodioxin substituents	Focal adhesion kinase inhibition
6-(4-Methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole	Dihydroimidazo[2,1-b][1,3]thiazole	-C₆H₄CH₃ at position 6	Antimicrobial activity

Key Observations :

Core Heterocycle Variations: The target compound’s imidazo[2,1-b][1,3]thiazole core differs from imidazo[2,1-b][1,3,4]thiadiazole derivatives (e.g., compounds in ) by lacking an additional nitrogen atom. Dihydroimidazo derivatives (e.g., ) exhibit saturated thiazole rings, reducing aromaticity and altering pharmacokinetics.

Bulky Substituents: Coumarin () or benzodioxin () groups increase molecular weight and lipophilicity, affecting membrane permeability. For example, coumarin derivatives show enhanced tumor growth inhibition due to HSP90 targeting .

Salt Forms :

• The hydrobromide salt of the target compound contrasts with dihydrochloride salts (e.g., 1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine dihydrochloride ). Bromide salts generally exhibit higher solubility in polar solvents compared to chlorides, influencing formulation strategies .

Key Observations :

Antimicrobial vs. Anticancer Focus :

• The target compound’s primary amine group may enhance interactions with bacterial cell walls, though specific MIC data remain unreported . In contrast, coumarin hybrids () and thiadiazole derivatives () show validated anticancer and antitubercular activities due to bulkier substituents enabling target-specific binding.

Mechanistic Diversity :

• Imidazo-thiazoles with electron-deficient cores (e.g., SP11 ) inhibit HSP90 via π-π stacking, whereas the target compound’s simpler structure may limit such interactions.
• Bromine substituents (e.g., in ) enhance halogen bonding with microbial enzymes, explaining their lower MIC values .

Key Observations :

• The target compound’s synthesis avoids multi-step coupling (cf. ), favoring direct amination of brominated precursors .
• Yields (~60%) are comparable to similar compounds, though purification via recrystallization (vs. chromatography ) simplifies scalability .

Biological Activity

1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide is a heterocyclic compound that combines the imidazole and thiazole moieties. This compound has garnered interest in medicinal chemistry due to its potential biological activities, including antimicrobial, anticancer, and enzyme inhibition effects. This article aims to present a detailed overview of the biological activities associated with this compound, supported by data tables and relevant case studies.

Molecular Structure and Properties

The molecular formula of 1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrobromide is $C_6H_7N_3S\cdot HBr$, with a molecular weight of approximately 227.10 g/mol. The structure features a fused imidazole and thiazole ring system, which is crucial for its biological activity. The presence of nitrogen and sulfur atoms enhances its reactivity and potential interactions with biological targets.

Antimicrobial Activity

Compounds containing imidazo[2,1-b][1,3]thiazole structures have been reported to exhibit significant antimicrobial properties. For instance, a study demonstrated that derivatives of imidazo[2,1-b][1,3]thiazole showed notable activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity of Imidazo[2,1-b][1,3]thiazole Derivatives

Compound Name	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound A	S. aureus	5 µg/mL
Compound B	E. coli	10 µg/mL
Compound C	Pseudomonas aeruginosa	8 µg/mL

Anticancer Activity

Research has indicated that imidazo[2,1-b][1,3]thiazole derivatives possess cytotoxic effects against various cancer cell lines. A study evaluated a series of compounds for their antiproliferative activities against human cancer cell lines and found IC50 values ranging from 0.65 to 2.25 µM for certain derivatives . These compounds induced cell cycle arrest and activated apoptotic pathways.

Table 2: Cytotoxic Activity Against Cancer Cell Lines

Compound Name	Cell Line	IC50 (µM)
Compound D	DU-145 (Prostate)	0.85
Compound E	MCF-7 (Breast)	1.25
Compound F	HeLa (Cervical)	2.00

Enzyme Inhibition

The compound has also been studied for its inhibitory effects on carbonic anhydrase (CA), an enzyme involved in various physiological processes. Selective inhibition of hCA II was observed with inhibition constants ranging from 57.7 to 98.2 µM for several derivatives . This selectivity suggests potential therapeutic applications in conditions where hCA II plays a critical role.

Table 3: Inhibition Constants for hCA II

Compound Name	Inhibition Constant (Ki) (µM)
Compound G	57.7
Compound H	76.4
Compound I	67.9

Case Studies

Several case studies have highlighted the efficacy of imidazo[2,1-b][1,3]thiazole derivatives in various biological contexts:

• Case Study 1 : A derivative was tested for its antibacterial properties against multidrug-resistant strains of E. coli, showing promising results with an MIC of 5 µg/mL.
• Case Study 2 : In vitro studies on cancer cell lines demonstrated that specific substitutions on the thiazole ring significantly enhanced cytotoxicity and induced apoptosis through caspase activation.

Q & A

Q. Basic Techniques :

• Spectroscopy : IR confirms functional groups (e.g., NH₂ at ~3300 cm⁻¹), while ¹H/¹³C NMR identifies proton environments (e.g., aromatic protons at δ 7.2–8.5 ppm) .
• Mass spectrometry : ESI-MS provides molecular ion peaks (e.g., [M+H]⁺ at m/z 241 for C₆H₈N₄S) .
  Advanced Methods :
• X-ray crystallography : SHELX software refines crystal structures to determine bond lengths and angles (e.g., C–S bond: 1.72 Å, imidazole ring planarity) .
• HPLC purity analysis : Reverse-phase C18 columns with UV detection ensure >95% purity .

What biological activities are associated with imidazo[2,1-b]thiazole derivatives?

Q. Key Findings :

Activity	Compound	MIC/IC₅₀ (µg/mL)	Reference
Antitubercular	6a1 (electron-withdrawing substituents)	1.6–6.25
Antifungal	6d1 (4-Cl-phenyl group)	5.0
Antiviral (B19V)	Coumarin-imidazo-thiazole hybrids	IC₅₀: 10–50 µM
Alkaline phosphatase	6-(benzothiophen-2-yl)-dihydro derivatives	IC₅₀: 400,000

Q. Advanced Mechanistic Insights :

• Antimicrobial SAR : Electron-withdrawing groups (e.g., NO₂, Cl) at the 4-position of phenyl rings enhance activity by increasing membrane permeability .
• Antiviral selectivity : Chromen-2-one hybrids inhibit parvovirus B19 replication in erythroid progenitor cells (EPCs) but show cytotoxicity in UT7/EpoS1 cells, suggesting cell-type-specific mechanisms .

How do structural modifications influence pharmacological properties?

Q. Basic SAR Principles :

• Substituent effects :
  • Phenyl rings : Electron-deficient aryl groups improve antitubercular activity (MIC 1.6 µg/mL vs. 25 µg/mL for electron-rich analogs) .
  • Amino groups : Free -NH₂ in methanamine derivatives enhances solubility but reduces metabolic stability .
    Advanced Strategies :
• Prodrug design : Esterification of carboxylic acid derivatives (e.g., ethyl 6-methylimidazo-thiazole-5-carboxylate) improves bioavailability .
• Hybrid scaffolds : Coupling with coumarin or chromen-2-one cores broadens antiviral spectra .

What analytical challenges arise in studying this compound?

Q. Basic Issues :

• Purity assessment : Impurities from byproducts (e.g., unreacted α-haloaryl ketones) require rigorous HPLC validation .
• Solubility : Hydrobromide salts improve aqueous solubility but complicate organic-phase reactions .
  Advanced Solutions :
• Crystallography : Twinning or low-resolution data may necessitate SHELXD for structure solution .
• Metabolite profiling : LC-MS/MS identifies oxidative metabolites (e.g., sulfoxide derivatives) in hepatic microsomes .

What are unresolved research gaps for this compound class?

• Target identification : Mechanisms of antifungal action remain unclear; proteomic studies could identify binding partners .
• Toxicity profiles : Chronic exposure data are lacking, particularly for hydrobromide counterion effects .
• Resistance mitigation : Combinatorial libraries with pyridine or quinoline moieties may address microbial resistance .